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Compound of Interest

Compound Name: 1,6-Bis(chlorodimethylsilyl)hexane

Cat. No.: B080261

This guide provides immediate, essential safety protocols and logistical plans for handling 1,6-
Bis(chlorodimethylsilyl)hexane in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe handling, operation, and
disposal of this chemical.

Chemical Identity and Hazards

Property Value

Chemical Name 1,6-Bis(chlorodimethylsilyl)hexane

2,9-DICHLORO-2,9-DIMETHYL-2,9-

Synonyms
DISILADECANE
CAS Number 14799-66-7
Molecular Formula C10H24CI2Si2
Causes severe skin burns and eye damage[1].
Primary Hazards Reacts with water and moisture, liberating

hydrogen chloride gas[1][2][3].

o Skin Corrosion/Irritation, Category 1B; Serious
GHS Classification

Eye Damage/Eye Irritation, Category 1[1].

Personal Protective Equipment (PPE)
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A crucial aspect of safely handling 1,6-Bis(chlorodimethylsilyl)hexane is the correct use of

personal protective equipment. The following table summarizes the required PPE.

Body Part

Recommended Protection

Hands

Neoprene or nitrile rubber gloves[1][2]. Gloves
must be inspected prior to use and disposed of

properly after handling[4].

Eyes/Face

Chemical worker's goggles or a face shield.
Contact lenses should not be worn when
handling this chemical[1][2].

Skin

Wear suitable protective clothing to prevent skin
exposure[1][5]. An emergency shower should be

readily available[1][2].

Respiratory

A NIOSH-certified combination organic
vapor/acid gas (yellow cartridge) respirator is
recommended, especially where inhalation
exposure may occur[1]. Local exhaust

ventilation is required[2].

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural steps for the safe handling of 1,6-

Bis(chlorodimethylsilyl)hexane from preparation to cleanup.

1. Preparation:

o Ensure that an emergency eyewash station and safety shower are accessible and in good

working order[1][5].

o Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood[1][3].

o Before starting, inspect all PPE for integrity.
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» Keep the container tightly closed and store it in a dry, well-ventilated place away from heat
and ignition sources|[3][5].

2. Handling:

e Avoid all contact with skin and eyes[1][3]. Do not breathe in vapors[1].

e When transferring the liquid, use only non-sparking tools to prevent ignition[3].

o Handle the substance under an inert atmosphere to prevent reaction with moisture[5].
3. In Case of a Spill:

e For containment, use dikes or absorbents to prevent the spill from spreading or entering
sewers[1].

o Clean up spills promptly using an absorbent material and collect it for disposal[1][2].
o Ensure the cleanup area is well-ventilated.
4. First Aid:

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, and seek
immediate medical attention[1][2].

o Skin Contact: Remove contaminated clothing and rinse the affected skin area with water,
followed by washing with soap and water. Get immediate medical advice[1][2].

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide artificial
respiration and call a physician[1][2].

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention[1][4].

Disposal Plan

Proper disposal of 1,6-Bis(chlorodimethylsilyl)hexane and its contaminated materials is
critical to ensure environmental safety and regulatory compliance.
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Waste Treatment:

e Hydrolysis: The material can be hydrolyzed by carefully mixing it with water in a fume hood.
The resulting aqueous layer containing hydrochloric acid should be neutralized. The organic
layer can then be incinerated[2].

o Absorption: Alternatively, the chemical can be absorbed onto an inert material like clay or
vermiculite. This solid waste should then be transferred to a suitable container for

disposal[2].
Disposal Recommendations:
 All disposal methods must be in accordance with local, state, and federal regulations[1][2][3].
e Do not dispose of the waste into the sewer system[1][3].
» Dispose of the contents and container at a licensed waste disposal facility[1][3].

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 1,6-
Bis(chlorodimethylsilyl)hexane.
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Workflow for Safe Handling of 1,6-Bis(chlorodimethylsilyl)hexane
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Caption: Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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